2-Phenylpyrazolo[1,5-a]pyridine-3-carbonitrile

• CAS No.: 110886-45-8
• Molecular Formula: C14H9N3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 2-phenylpyrazolo[1,5-a]pyridine-3-carbonitrile
• InChI: InChI=1S/C14H9N3/c15-10-12-13-8-4-5-9-17(13)16-14(12)11-6-2-1-3-7-11/h1-9H
• InChI Key: NBFVBOYTUXKQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN3C=CC=CC3=C2C#N

Description

2-Phenylpyrazolo[1,5-a]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C14H9N3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl isocyanate (0.19 g) in methylene chloride (2 ml) was added dropwise to a mixture of 2-phenylpyrazolo[1,5-a]pyridine-3carbaldehyde oxime (0.52 g) in chloroform (4 ml) with stirring and ice-cooling. The mixture was stirred at room temperature for 2 hours and allowed to stand at room temperature overnight. The solvent was evaporated in vacuo and the residue was chromatographed on silica gel (20 g) with methylene chloride as an eluent. The fractions containing the object compound were combined (20 ml) and evaporated in vacuo. The residue was recrystallized from ethyl acetate to give 2-phenylpyrazolo[1,5-a]pyridine-3-carbonitrile (0.21 g).